molecular formula C10H11NS B8670093 (2-Isothiocyanatopropan-2-yl)benzene CAS No. 25343-67-3

(2-Isothiocyanatopropan-2-yl)benzene

Cat. No. B8670093
CAS RN: 25343-67-3
M. Wt: 177.27 g/mol
InChI Key: CLBISJQRXGCUGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Isothiocyanatopropan-2-yl)benzene is a useful research compound. Its molecular formula is C10H11NS and its molecular weight is 177.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2-Isothiocyanatopropan-2-yl)benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-Isothiocyanatopropan-2-yl)benzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

25343-67-3

Product Name

(2-Isothiocyanatopropan-2-yl)benzene

Molecular Formula

C10H11NS

Molecular Weight

177.27 g/mol

IUPAC Name

2-isothiocyanatopropan-2-ylbenzene

InChI

InChI=1S/C10H11NS/c1-10(2,11-8-12)9-6-4-3-5-7-9/h3-7H,1-2H3

InChI Key

CLBISJQRXGCUGE-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC=CC=C1)N=C=S

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cumylamine (5.32 mL, 37.0 mmol) (TCI America) and Et3N (16.97 mL, 122 mmol) (Aldrich) were mixed in THF (40 mL) at 0° C. under a nitrogen atmosphere. Carbon disulfide (2.224 mL, 37.0 mmol) (J.T.Baker) was added dropwise via syringe over the course of 10 min. The reaction was stirred at 0° C. for 1 h before being warmed to RT and stirred for 1 h. p-Toluenesulfonyl chloride (7.76 g, 40.7 mmol) (Fluka) was added, and the reaction was stirred at RT for 1 h. The mixture was quenched with 1 M HCl and extracted with EtOAc. The organic layer was washed with brine, dried over MgSO4, and concentrated to give (2-isothiocyanatopropan-2-yl)benzene.
Quantity
5.32 mL
Type
reactant
Reaction Step One
Name
Quantity
16.97 mL
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
2.224 mL
Type
reactant
Reaction Step Two
Quantity
7.76 g
Type
reactant
Reaction Step Three

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